5-((4-Chlorophenyl)(4-methylpiperidin-1-yl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound are determined by its molecular structure. For the related compound N-[4-(4-Chlorophenyl)isothiazol-5-yl)-1-methylpiperidin-2-imine, the molecular weight is 305.8 g/mol . Other properties such as solubility, melting point, and boiling point were not available in the databases I searched.Scientific Research Applications
- Anticancer Agents : Researchers have explored the synthesis of novel 1,2,4-triazole derivatives, including this compound, for their potential as anticancer agents . Investigating its cytotoxicity against cancer cell lines could yield valuable insights.
- Antimicrobial Activity : The compound’s structure suggests potential antimicrobial properties. Further studies could evaluate its effectiveness against bacteria, fungi, and viruses .
- Building Block : 4-Piperidinemethanol serves as a versatile building block in organic synthesis. It has been used to prepare N-tert-butoxycarbonyl-4-hydroxymethyl piperidine and other derivatives .
- Solid-Phase Synthesis : It acts as a substrate in solid-phase organic synthesis of secondary amines .
- Crystal Structures : Researchers have investigated crystal structures of related compounds, shedding light on their molecular arrangements and intermolecular interactions . Such studies aid in understanding material properties.
Medicinal Chemistry and Drug Development
Organic Synthesis and Chemical Reactions
Materials Science and Crystallography
Future Directions
The future research directions for this compound would likely depend on its properties and potential applications. Given the diverse pharmacological activities of pyrazole derivatives , it’s possible that “5-((4-Chlorophenyl)(4-methylpiperidin-1-yl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol” could be studied for potential medicinal uses.
Mechanism of Action
Target of action
The compound contains a 1,2,4-triazole ring, which is a common structural motif in many bioactive compounds. Compounds with this motif often interact with various receptors in the body, but the specific target would depend on the other functional groups present in the molecule .
Mode of action
The mode of action would depend on the specific target of the compound. For example, if the compound targets a receptor, it may act as an agonist (activating the receptor) or an antagonist (blocking the receptor). The presence of a piperidine ring, which is often found in drugs that modulate neurotransmitter receptors, suggests that this compound might interact with such receptors .
Biochemical pathways
The affected pathways would depend on the specific target and mode of action of the compound. For example, if the compound acts on neurotransmitter receptors, it could affect signaling pathways in the nervous system .
Pharmacokinetics
The pharmacokinetic properties of a compound, including its absorption, distribution, metabolism, and excretion (ADME), can greatly influence its bioavailability and therapeutic effect. The presence of various functional groups in this compound, such as the chlorophenyl and methylpiperidinyl groups, could influence its pharmacokinetic properties .
Result of action
The molecular and cellular effects of the compound’s action would depend on its specific target and mode of action. These effects could range from changes in cell signaling and function to potential therapeutic effects in the body .
Action environment
Various environmental factors can influence the action, efficacy, and stability of a compound. These can include factors like pH, temperature, and the presence of other substances in the body. The compound’s chemical structure, including its functional groups and stereochemistry, can influence how it interacts with its environment .
properties
IUPAC Name |
5-[(4-chlorophenyl)-(4-methylpiperidin-1-yl)methyl]-2-ethyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23ClN4OS/c1-3-15-21-19-24(22-15)18(25)17(26-19)16(13-4-6-14(20)7-5-13)23-10-8-12(2)9-11-23/h4-7,12,16,25H,3,8-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBLFLAKLBGNSPB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN2C(=C(SC2=N1)C(C3=CC=C(C=C3)Cl)N4CCC(CC4)C)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23ClN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-((4-Chlorophenyl)(4-methylpiperidin-1-yl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.